Cas no 1900037-63-9 (ethyl 2-[6-(pyrrolidin-1-yl)pyrimidine-4-amido]benzoate)

• Product Name: ethyl 2-[6-(pyrrolidin-1-yl)pyrimidine-4-amido]benzoate
• CAS No: 1900037-63-9
• MF: C₁₈H₂₀N₄O₃
• MW: 340.376403808594
• CID: 5346246
• Update Time: 2025-05-22

ethyl 2-[6-(pyrrolidin-1-yl)pyrimidine-4-amido]benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(6-(pyrrolidin-1-yl)pyrimidine-4-carboxamido)benzoate
• ethyl 2-[(6-pyrrolidin-1-ylpyrimidine-4-carbonyl)amino]benzoate
• ethyl 2-[6-(pyrrolidin-1-yl)pyrimidine-4-amido]benzoate

• Inchi： 1S/C18H20N4O3/c1-2-25-18(24)13-7-3-4-8-14(13)21-17(23)15-11-16(20-12-19-15)22-9-5-6-10-22/h3-4,7-8,11-12H,2,5-6,9-10H2,1H3,(H,21,23)
• InChI Key： GDHJQGXSPKQIAR-UHFFFAOYSA-N
• SMILES： O=C(C1=CC(=NC=N1)N1CCCC1)NC1C=CC=CC=1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 467
• XLogP3: 3.1
• Topological Polar Surface Area: 84.4

Additional information on ethyl 2-[6-(pyrrolidin-1-yl)pyrimidine-4-amido]benzoate

Ethyl 2-[6-(Pyrrolidin-1-yl)pyrimidine-4-amido]benzoate: A Comprehensive Overview

Ethyl 2-[6-(Pyrrolidin-1-yl)pyrimidine-4-amido]benzoate, with CAS No. 1900037-63-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and development. In this article, we will delve into the properties, synthesis, and biological activities of this compound, as well as its relevance in contemporary research.

Ethyl 2-[6-(Pyrrolidin-1-yl)pyrimidine-4-amido]benzoate is a benzoate derivative characterized by a pyrimidine ring substituted with a pyrrolidine group at the 6-position and an amide group at the 4-position. The ethyl ester group attached to the benzoic acid moiety adds to its structural complexity and functional versatility. This compound belongs to a class of molecules that are often explored for their potential as kinase inhibitors or modulators of other therapeutic targets.

Recent studies have highlighted the importance of pyrimidine-based compounds in medicinal chemistry. Pyrimidines are known for their ability to form hydrogen bonds and interact with various biological targets, making them valuable scaffolds for drug design. The presence of a pyrrolidine group further enhances the compound's ability to engage in favorable interactions with protein targets, potentially improving its bioavailability and efficacy.

The synthesis of ethyl 2-[6-(Pyrrolidin-1-yl)pyrimidine-4-amido]benzoate involves a multi-step process that typically begins with the preparation of the pyrimidine core. This is followed by the introduction of the pyrrolidine substituent at the 6-position and the amide group at the 4-position. The final step involves esterification to form the ethyl benzoate derivative. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for biological testing.

Biological evaluations of this compound have revealed promising results in vitro. Studies have demonstrated its ability to inhibit certain kinases, which are key players in various pathological processes such as cancer, inflammation, and neurodegenerative diseases. The compound's selectivity for specific kinase targets has been a focal point of recent investigations, with researchers employing advanced techniques like X-ray crystallography to understand its binding modes.

In addition to its enzymatic activity, ethyl 2-[6-(Pyrrolidin-1-yl)pyrimidine-4-amido]benzoate has shown potential in modulating other therapeutic targets. For instance, preclinical studies suggest that it may exhibit anti-inflammatory properties by inhibiting cytokine production or modulating signaling pathways involved in inflammation. These findings underscore its versatility as a lead compound for drug development.

The pharmacokinetic profile of this compound is another area of active research. Understanding its absorption, distribution, metabolism, and excretion (ADME) properties is crucial for determining its suitability as an oral or parenteral drug. Early studies indicate that it has moderate solubility and permeability, which are favorable attributes for systemic delivery. However, further optimization may be required to enhance its bioavailability and reduce potential toxicity.

One of the most exciting aspects of ethyl 2-[6-(Pyrrolidin-1-yl)pyrimidine-4-amido]benzoate is its potential for use in combination therapies. By targeting multiple pathways simultaneously, it could synergize with existing treatments to improve therapeutic outcomes while minimizing side effects. Researchers are currently exploring its compatibility with other drugs and evaluating its safety profile in animal models.

Looking ahead, the development of ethyl 2-[6-(Pyrrolidin-1-yl)pyrimidine-4-amido]benzoate into a clinical candidate will depend on several factors, including its efficacy in human trials and manufacturability at scale. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcoming these challenges and advancing this compound toward regulatory approval.

In conclusion, ethyl 2-[6-(Pyrrolidin-1-yllpyrimidine-lamido]benzoate represents a promising lead compound in medicinal chemistry. Its unique structure, biological activity, and potential applications make it a subject of intense research interest. As our understanding of its properties continues to grow, so too does its potential to contribute to the development of novel therapeutics addressing unmet medical needs.